Cas no 90534-51-3 (Benzene, 1,3-dimethyl-5-(methylsulfonyl)-)
90534-51-3 structure
Product Name:Benzene, 1,3-dimethyl-5-(methylsulfonyl)-
CAS No:90534-51-3
MF:C9H12O2S
MW:184.255381584167
CID:788648
PubChem ID:2758620
Update Time:2025-04-19
Benzene, 1,3-dimethyl-5-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3-dimethyl-5-(methylsulfonyl)-
- 1,3-dimethyl-5-methylsulfonylbenzene
- 1,3-dimethyl-5-(methylsulfonyl)benzene
- AKOS006278643
- SCHEMBL3507953
- DTXSID40374419
- WFAZVYPWTNRENH-UHFFFAOYSA-N
- 1-Methanesulfonyl-3,5-dimethyl-benzene
- 90534-51-3
- 3,5-Dimethylphenylmethylsulfone
-
- MDL: MFCD03789179
- Inchi: 1S/C9H12O2S/c1-7-4-8(2)6-9(5-7)12(3,10)11/h4-6H,1-3H3
- InChI Key: WFAZVYPWTNRENH-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C)C=C(C)C=1)(=O)=O
Computed Properties
- Exact Mass: 184.056
- Monoisotopic Mass: 184.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 42.5Ų
Benzene, 1,3-dimethyl-5-(methylsulfonyl)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
90534-51-3 (Benzene, 1,3-dimethyl-5-(methylsulfonyl)-) Related Products
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- 3185-99-7(Methyl p-Tolyl Sulfone)
- 28361-44-6(Benzene, 1,2-dimethyl-4-[(4-methylphenyl)sulfonyl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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